Cas no 90795-53-2 (1-Piperazineethanamine,2,4,6-trimethyl-)

1-Piperazineethanamine,2,4,6-trimethyl- structure
90795-53-2 structure
Product Name:1-Piperazineethanamine,2,4,6-trimethyl-
CAS No:90795-53-2
MF:C9H21N3
MW:171.283141851425
CID:798809
PubChem ID:23106750
Update Time:2025-04-19

1-Piperazineethanamine,2,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazineethanamine,2,4,6-trimethyl-
    • 1-Piperazineethanamine,2,4,6-trimethyl-(9CI)
    • 2-(2,4,6-trimethylpiperazin-1-yl)ethanamine
    • SCHEMBL5188366
    • DTXSID70630616
    • 2-(2,4,6-Trimethylpiperazin-1-yl)ethan-1-amine
    • 90795-53-2
    • Inchi: 1S/C9H21N3/c1-8-6-11(3)7-9(2)12(8)5-4-10/h8-9H,4-7,10H2,1-3H3
    • InChI Key: ZPDSMUNEKMGZMM-UHFFFAOYSA-N
    • SMILES: N1(CCN)C(C)CN(C)CC1C

Computed Properties

  • Exact Mass: 171.173547683g/mol
  • Monoisotopic Mass: 171.173547683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0
  • Topological Polar Surface Area: 32.5Ų
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